Cas no 2165897-55-0 (tert-butyl (3S,5S)-3-hydroxy-5-(trifluoromethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl (3S,5S)-3-hydroxy-5-(trifluoromethyl)piperidine-1-carboxylate
• CAS No: 2165897-55-0
• MF: C₁₁H₁₈F₃NO₃
• MW: 269.260734081268
• MDL: MFCD31744114
• CID: 5174263
• Update Time: 2026-03-04

tert-butyl (3S,5S)-3-hydroxy-5-(trifluoromethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3S,5S)-3-hydroxy-5-(trifluoromethyl)piperidine-1-carboxylate
• trans-3-Hydroxy-5-trifluoromethyl-piperidine-1-carboxylic acid tert-butyl ester

• MDL： MFCD31744114
• Inchi： 1S/C11H18F3NO3/c1-10(2,3)18-9(17)15-5-7(11(12,13)14)4-8(16)6-15/h7-8,16H,4-6H2,1-3H3/t7-,8-/m0/s1
• InChI Key： AAVVGFKIMWXYCG-YUMQZZPRSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@H](C(F)(F)F)C[C@H](O)C1

Additional information on tert-butyl (3S,5S)-3-hydroxy-5-(trifluoromethyl)piperidine-1-carboxylate

Introduction to Tert-butyl (3S,5S)-3-hydroxy-5-(trifluoromethyl)piperidine-1-carboxylate (CAS No. 2165897-55-0)

The compound Tert-butyl (3S,5S)-3-hydroxy-5-(trifluoromethyl)piperidine-1-carboxylate, identified by its CAS number 2165897-55-0, is a sophisticated organic molecule with significant potential in the field of pharmaceutical chemistry. This piperidine derivative features a unique stereochemical configuration, specifically the (3S,5S) arrangement, which is critical for its biological activity and interaction with target enzymes or receptors.

Structurally, the molecule incorporates a tert-butyl group at the 1-position of the piperidine ring, enhancing its lipophilicity and stability. The presence of a hydroxy group at the 3-position and a trifluoromethyl group at the 5-position introduces additional functional diversity. The trifluoromethyl group, in particular, is well-known for its ability to modulate metabolic pathways and improve binding affinity in drug design.

In recent years, there has been growing interest in piperidine derivatives due to their versatility as pharmacophores. Research has demonstrated that modifications at specific positions within the piperidine scaffold can significantly influence pharmacokinetic properties, such as solubility and bioavailability. The stereochemistry of piperidine derivatives is also a critical factor; for instance, enantiomeric purity can dictate whether a compound exhibits therapeutic effects or adverse reactions.

Current studies highlight the importance of (3S,5S)-3-hydroxy-5-(trifluoromethyl)piperidine-1-carboxylate in developing novel therapeutic agents. Its unique structural features make it a promising candidate for further investigation in areas such as central nervous system disorders and metabolic diseases. Researchers have hypothesized that the combination of the hydroxy and trifluoromethyl groups may enhance interactions with specific enzymes or receptors involved in these conditions.

One notable application of this compound is in the exploration of enzyme inhibition mechanisms. Piperidine derivatives have shown potential as inhibitors of various metabolic enzymes, including those involved in fatty acid synthesis and degradation. The tert-butyl group contributes to steric hindrance, which can be leveraged to optimize binding interactions. Furthermore, the stereochemical configuration at positions 3 and 5 may influence how the molecule fits into enzyme active sites.

The trifluoromethyl group is particularly noteworthy for its ability to enhance metabolic stability by resisting oxidative degradation. This property is especially valuable in drug development, where long half-lives are often desirable. Additionally, computational modeling studies suggest that this compound may exhibit favorable pharmacokinetic profiles when incorporated into drug candidates.

Recent advances in synthetic chemistry have enabled more efficient production methods for complex piperidine derivatives like Tert-butyl (3S,5S)-3-hydroxy-5-(trifluoromethyl)piperidine-1-carboxylate. Techniques such as asymmetric synthesis and chiral resolution have allowed researchers to achieve high enantiomeric purity, which is essential for therapeutic applications. These advancements are facilitating more rapid discovery and development of novel drugs based on this scaffold.

Another area of interest is the potential use of this compound in combination therapies. Piperidine derivatives have been investigated as part of multi-target drugs, where they can simultaneously interact with multiple biological pathways. The structural flexibility of (3S,5S)-3-hydroxy-5-(trifluoromethyl)piperidine-1-carboxylate allows it to be modified further to enhance its therapeutic potential in such contexts.

In conclusion, Tert-butyl (3S,5S)-3-hydroxy-5-(trifluoromethyl)piperidine-1-carboxylate represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its stereochemistry, functional groups, and synthetic accessibility make it an attractive candidate for further research into treating various diseases. As scientific understanding continues to evolve, this compound may play an increasingly important role in drug development efforts worldwide.